Methyl 3-nitrobenzenesulfonate

Description

Methyl 3-nitrobenzenesulfonate is a chemical compound with the molecular formula $C_7H_7NO_5S$ . It is an ester; specifically, it is the methyl ester of 3-nitrobenzenesulfonic acid . Also known as methyl m-nitrobenzenesulfonate, it has a CAS number of 6214-21-7 . The compound is available from chemical suppliers as a pale yellow-beige powder .

This chemical finds use as a methylating agent . Research has explored its role in chemical reactions, including its reaction kinetics with bromide ions in micellar solutions and its aminolysis in aqueous solutions . Additionally, it has been investigated in the context of nitric oxide transfer mechanisms .

A related compound is methyl 4-nitrobenzenesulfonate, also known as methyl p-nitrobenzenesulfonate or methyl nosylate . Its synthesis can be achieved from methyl benzenesulfonate . Sodium m-nitrobenzenesulfonate is another related compound, produced by sulfonating chlorosulfonic acid or through the neutralization of m-nitrobenzenesulfonic acid with sodium carbonate . It is used in the production of azo dyes, rhodamine, and anticancer drugs, and as an anti-dyeing agent .

• CAS No.: 6214-21-7
• Product Name: Methyl 3-nitrobenzenesulfonate
• Molecular Formula: C7H7NO5S
• Molecular Weight: 217.2 g/mol
• IUPAC Name: methyl 3-nitrobenzenesulfonate
• Standard InChI: InChI=1S/C7H7NO5S/c1-13-14(11,12)7-4-2-3-6(5-7)8(9)10/h2-5H,1H3
• Standard InChIKey: SWKKKZKIPZOMBG-UHFFFAOYSA-N
• SMILES: COS(=O)(=O)C1=CC=CC(=C1)[N+](=O)[O-]
• Canonical SMILES: COS(=O)(=O)C1=CC=CC(=C1)[N+](=O)[O-]
• Purity: > 95%
• PubChem Compound: 145843
• Last Modified: Apr 15 2024